Cas no 2305528-87-2 (N-{4-methyl-5-3-(trifluoromethyl)-1H-pyrazol-1-yl-1,3-thiazol-2-yl}prop-2-enamide)

• Product Name: N-{4-methyl-5-3-(trifluoromethyl)-1H-pyrazol-1-yl-1,3-thiazol-2-yl}prop-2-enamide
• CAS No: 2305528-87-2
• MF: C₁₁H₉F₃N₄OS
• MW: 302.275570631027
• CID: 6219873
• PubChem ID: 137928627
• Update Time: 2025-09-22

N-{4-methyl-5-3-(trifluoromethyl)-1H-pyrazol-1-yl-1,3-thiazol-2-yl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-{4-methyl-5-3-(trifluoromethyl)-1H-pyrazol-1-yl-1,3-thiazol-2-yl}prop-2-enamide
• 2305528-87-2
• N-{4-methyl-5-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-1,3-thiazol-2-yl}prop-2-enamide
• Z3405284999
• EN300-26614341

• Inchi： 1S/C11H9F3N4OS/c1-3-8(19)16-10-15-6(2)9(20-10)18-5-4-7(17-18)11(12,13)14/h3-5H,1H2,2H3,(H,15,16,19)
• InChI Key： IEUGTRKPYCUWJL-UHFFFAOYSA-N
• SMILES： S1C(NC(C=C)=O)=NC(C)=C1N1C=CC(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 302.04491658g/mol
• Monoisotopic Mass: 302.04491658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 88Ų